Octyl tribromoacetate
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Overview
Description
Octyl tribromoacetate is an organic compound with the molecular formula C₁₀H₁₇Br₃O₂. It is an ester derived from octanol and tribromoacetic acid.
Preparation Methods
Synthetic Routes and Reaction Conditions
Octyl tribromoacetate can be synthesized through the esterification reaction between octanol and tribromoacetic acid. The reaction typically involves the use of a catalyst, such as sulfuric acid, to facilitate the esterification process. The reaction conditions include heating the mixture under reflux to ensure complete conversion of the reactants to the desired ester .
Industrial Production Methods
In industrial settings, the production of this compound may involve continuous flow processes to enhance efficiency and yield. The use of advanced catalytic systems and optimized reaction conditions can further improve the scalability of the synthesis .
Chemical Reactions Analysis
Types of Reactions
Octyl tribromoacetate undergoes various chemical reactions, including:
Hydrolysis: The ester bond can be hydrolyzed under acidic or basic conditions to yield octanol and tribromoacetic acid.
Common Reagents and Conditions
Hydrolysis: Acidic or basic catalysts, such as hydrochloric acid or sodium hydroxide, are commonly used.
Substitution: Nucleophiles like amines or thiols can be used to replace the bromine atoms.
Major Products Formed
Hydrolysis: Octanol and tribromoacetic acid.
Substitution: Various substituted derivatives depending on the nucleophile used.
Scientific Research Applications
Octyl tribromoacetate has several applications in scientific research:
Mechanism of Action
The mechanism of action of octyl tribromoacetate involves its ability to undergo nucleophilic substitution reactions. The bromine atoms in the compound are susceptible to attack by nucleophiles, leading to the formation of new chemical bonds and derivatives. This reactivity is harnessed in various applications, including organic synthesis and material science .
Comparison with Similar Compounds
Similar Compounds
Octyl acetate: An ester formed from octanol and acetic acid, known for its fruity odor and use in flavorings and perfumes.
Octyl gallate: An antioxidant used in food preservation and studied for its antibacterial properties.
Uniqueness
Octyl tribromoacetate is unique due to the presence of three bromine atoms, which impart distinct reactivity and potential for diverse chemical transformations. This makes it a valuable compound in synthetic chemistry and research applications .
Properties
CAS No. |
59956-65-9 |
---|---|
Molecular Formula |
C10H17Br3O2 |
Molecular Weight |
408.95 g/mol |
IUPAC Name |
octyl 2,2,2-tribromoacetate |
InChI |
InChI=1S/C10H17Br3O2/c1-2-3-4-5-6-7-8-15-9(14)10(11,12)13/h2-8H2,1H3 |
InChI Key |
KUQFXUIIYGPMBY-UHFFFAOYSA-N |
Canonical SMILES |
CCCCCCCCOC(=O)C(Br)(Br)Br |
Origin of Product |
United States |
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